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Compound of Interest

Compound Name: Yoshi-864

Cat. No.: B1683515 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Yoshi-864 (NSC 102627) was not found in

the public domain. The following guidance is based on general principles for handling potent,

investigational chemical compounds and data from a published Phase 1 clinical study. All

researchers must conduct a formal risk assessment in consultation with their institution's

Environmental Health and Safety (EHS) department before handling this compound.

Yoshi-864, identified as 1-propanol, 3, 3'-iminodi-dimethanesulfonate (ester) hydrochloride, is a

chemical agent investigated for its effects in clinical trials.[1] Due to its intended biological

activity and observed toxicities, it should be handled with extreme caution in a laboratory

setting.

Hazard Identification and Toxicity
Based on a Phase 1 clinical study, Yoshi-864 has demonstrated biological activity and toxicity

at doses of 1.5 mg/kg and higher.[1] Researchers must assume the compound is cytotoxic and

handle it as a potent, hazardous substance.

Summary of Clinical Toxicity Data for Yoshi-864[1]
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Toxicity Category Observed Effects Onset and Duration
Dose Level for
Onset

Hematological

Thrombocytopenia

(low platelet count)

and/or Leukopenia

(low white blood cell

count). Drop in

Hemoglobin.

Platelet nadir around

day 24 (recovery in 1-

2 weeks). WBC nadir

around day 29

(recovery in 2-3

weeks).

≥ 1.5 mg/kg

Neurological

Extreme fatigue

(patients sleeping 20

hours a day). One

instance of a 2-day

coma.

Occurred during the 5-

day treatment course.
2.7 mg/kg

Gastrointestinal Nausea and vomiting. Lasted for 6-12 days. 2.7 mg/kg

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure. The following table

outlines the recommended PPE based on general guidelines for hazardous chemical handling.

[2][3]

Recommended Personal Protective Equipment (PPE) for Handling Yoshi-864
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Body Part Primary Protection
Secondary/Splash
Protection

Standard

Hands

Double-gloving with

chemically resistant

gloves (e.g., nitrile).

Change gloves

immediately upon

contamination.

Follow manufacturer's

specifications for

chemical

breakthrough time.

Eyes/Face

ANSI Z87.1-compliant

safety glasses with

side shields.

Use a chemical splash

goggle and a full-face

shield when handling

liquids or creating

aerosols.[2]

Eyewash station must

be immediately

accessible.

Body
A fully buttoned, long-

sleeved lab coat.

A disposable,

chemically resistant

gown or apron should

be worn over the lab

coat.

Lab coats should not

be taken outside of

the laboratory.

Respiratory

All handling of

powdered or volatile

forms must be done in

a certified chemical

fume hood.

If a fume hood is not

available or for spill

cleanup, a NIOSH-

approved respirator

may be required.[3]

Consult with EHS for

proper respirator

selection and fit-

testing.

Feet

Closed-toe, non-

perforated shoes that

cover the entire foot.

Disposable shoe

covers should be used

in areas of high

contamination risk.

N/A

Experimental Workflow and Handling Procedures
A systematic workflow is critical to ensure safety and minimize contamination. The following

diagram outlines the key steps for handling Yoshi-864 in a research setting.
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Diagram 1: General Workflow for Handling Yoshi-864
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Diagram 1: General Workflow for Handling Yoshi-864
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Disposal Plan
All materials contaminated with Yoshi-864 must be treated as hazardous chemical waste. Do

not dispose of this material down the drain or in the regular trash.[4]

Waste Segregation and Disposal Procedures

Waste Type Container and Labeling Disposal Protocol

Solid Waste

Container: Sealable, puncture-

resistant container.Label:

"Hazardous Waste - Cytotoxic

Chemical (Yoshi-864)"

Includes contaminated gloves,

gowns, pipette tips, and

weighing paper. Store in a

designated satellite

accumulation area.

Liquid Waste

Container: Leak-proof,

chemically compatible

container (e.g., glass or

HDPE).Label: "Hazardous

Waste - Liquid Cytotoxic

Chemical (Yoshi-864)" with

concentration.

Includes unused solutions and

first-rinse of contaminated

glassware. Store in secondary

containment. Do not mix with

other waste streams unless

compatible.

Sharps Waste

Container: Puncture-proof

sharps container.Label:

"Hazardous Waste - Sharps

with Cytotoxic Chemical

(Yoshi-864)"

Includes contaminated needles

and scalpels.

Grossly Contaminated

Glassware
N/A

Must be decontaminated

before washing or disposed of

as hazardous solid waste. A

triple rinse with a suitable

solvent is a common practice.

All waste disposal must be coordinated through your institution's Environmental Health and

Safety (EHS) department to ensure compliance with local, state, and federal regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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